Cas no 2228956-21-4 (N-{4-(3-methoxyazetidin-3-yl)methylphenyl}acetamide)

• Product Name: N-{4-(3-methoxyazetidin-3-yl)methylphenyl}acetamide
• CAS No: 2228956-21-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5778160
• PubChem ID: 165675682
• Update Time: 2025-07-22

N-{4-(3-methoxyazetidin-3-yl)methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2228956-21-4
• N-{4-[(3-methoxyazetidin-3-yl)methyl]phenyl}acetamide
• EN300-1786109
• N-{4-(3-methoxyazetidin-3-yl)methylphenyl}acetamide

• Inchi： 1S/C13H18N2O2/c1-10(16)15-12-5-3-11(4-6-12)7-13(17-2)8-14-9-13/h3-6,14H,7-9H2,1-2H3,(H,15,16)
• InChI Key： QIDHYRSNKXKNSN-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC(=CC=2)NC(C)=O)CNC1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4Ų

Additional information on N-{4-(3-methoxyazetidin-3-yl)methylphenyl}acetamide

N-{4-(3-Methoxyazetidin-3-yl)methylphenyl}Acetamide: A Comprehensive Overview

N-{4-(3-Methoxyazetidin-3-yl)methylphenyl}Acetamide, identified by the CAS Registry Number 2228956-21-4, is a compound of significant interest in contemporary chemical research. This molecule has garnered attention due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. The compound's name reflects its complex structure, with the azetidine ring and methoxy substituent playing pivotal roles in its chemical properties.

The synthesis of N-{4-(3-Methoxyazetidin-3-yl)methylphenyl}Acetamide involves a series of intricate reactions, including nucleophilic substitution and acylation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of stereochemistry in the synthesis process, particularly in controlling the configuration of the azetidine ring. This has led to advancements in asymmetric synthesis techniques, which are now being integrated into large-scale production methods.

In terms of pharmacological applications, N-{4-(3-Methoxyazetidin-3-yl)methylphenyl}Acetamide has shown promise as a potential drug candidate. Preclinical studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases. These findings suggest that the compound could be developed into a therapeutic agent for conditions like hypertension and inflammatory diseases. Furthermore, ongoing research is investigating its bioavailability and toxicity profiles to assess its suitability for clinical trials.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its rigid framework and functional groups provide opportunities for use in polymer chemistry and nanotechnology. For instance, researchers have explored its potential as a building block for self-assembling materials and stimuli-responsive polymers. These applications are still in the experimental stage, but they highlight the versatility of N-{4-(3-Methoxyazetidin-3-yl)methylphenyl}Acetamide across multiple disciplines.

From an environmental perspective, understanding the ecological impact of N-{4-(3-Methoxyazetidin-3-yl)methylphenyl}Acetamide is crucial. Recent studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These investigations are essential for ensuring that the compound's production and use align with sustainability goals and regulatory standards.

In conclusion, N-{4-(3-Methoxyazetidin-3-yl)methylphenyl}Acetamide (CAS No: 2228956-21-4) represents a multifaceted compound with significant potential across various scientific domains. Its complex structure, versatile applications, and ongoing research make it a subject of continued interest in both academic and industrial settings. As advancements in synthetic methodologies and pharmacological studies unfold, this compound is poised to play an increasingly important role in shaping future innovations.